Cas no 1267657-42-0 (3-chloro-N-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide)

3-Chloro-N-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide is a synthetic organic compound featuring a benzamide core substituted with a chloro group at the 3-position and a hydroxyethylthiophene moiety. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and agrochemical research. The chloro and thiophene groups enhance its potential as an intermediate in the synthesis of bioactive molecules, while the hydroxyethyl chain offers versatility for further functionalization. Its well-defined molecular architecture ensures consistent reactivity, facilitating applications in drug discovery and material science. The compound’s stability under standard conditions and compatibility with common organic solvents further underscore its utility in synthetic chemistry workflows.

3-chloro-N-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide structure

1267657-42-0 structure

Product Name:3-chloro-N-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide

CAS No:1267657-42-0

MF:C₁₃H₁₂ClNO₂S

MW:281.757881164551

CID:6360206

PubChem ID:71683855

Update Time:2025-06-28

3-chloro-N-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

- 3-chloro-N-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide
- 1267657-42-0
- AKOS024524892
- 3-chloro-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide
- CHEMBL3444161
- VU0525861-1
- 3-chloro-N-(2-hydroxy-2-(thiophen-2-yl)ethyl)benzamide
- 3-chloro-N-(2-hydroxy-2-thiophen-2-ylethyl)benzamide
- F5857-7945
- Inchi： 1S/C13H12ClNO2S/c14-10-4-1-3-9(7-10)13(17)15-8-11(16)12-5-2-6-18-12/h1-7,11,16H,8H2,(H,15,17)
- InChI Key： QTKJQTSGNXEQJP-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C(NCC(C1=CC=CS1)O)=O

Computed Properties

Exact Mass: 281.0277275g/mol
Monoisotopic Mass: 281.0277275g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 290
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 77.6Å²

3-chloro-N-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5857-7945-2μmol	3-chloro-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide	1267657-42-0	2μmol	$85.5	2023-09-09
Life Chemicals	F5857-7945-5μmol	3-chloro-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide	1267657-42-0	5μmol	$94.5	2023-09-09
Life Chemicals	F5857-7945-10μmol	3-chloro-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide	1267657-42-0	10μmol	$103.5	2023-09-09
Life Chemicals	F5857-7945-20μmol	3-chloro-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide	1267657-42-0	20μmol	$118.5	2023-09-09
Life Chemicals	F5857-7945-1mg	3-chloro-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide	1267657-42-0	1mg	$81.0	2023-09-09
Life Chemicals	F5857-7945-2mg	3-chloro-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide	1267657-42-0	2mg	$88.5	2023-09-09
Life Chemicals	F5857-7945-3mg	3-chloro-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide	1267657-42-0	3mg	$94.5	2023-09-09
Life Chemicals	F5857-7945-4mg	3-chloro-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide	1267657-42-0	4mg	$99.0	2023-09-09
Life Chemicals	F5857-7945-5mg	3-chloro-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide	1267657-42-0	5mg	$103.5	2023-09-09
Life Chemicals	F5857-7945-10mg	3-chloro-N-[2-hydroxy-2-(thiophen-2-yl)ethyl]benzamide	1267657-42-0	10mg	$118.5	2023-09-09

3-chloro-N-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide Related Literature

1. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
3. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
4. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
5. An aptasensor for the detection of ampicillin in milk using a personal glucose meter

Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-chloro-N-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide

Research Briefing on 3-chloro-N-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide (CAS: 1267657-42-0)

The compound 3-chloro-N-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide (CAS: 1267657-42-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features combining a thiophene ring and a benzamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Preliminary findings suggest that 3-chloro-N-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide exhibits selective binding affinity towards certain protein targets, making it a candidate for further exploration in targeted therapies. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its binding interactions, which could pave the way for the design of more potent analogs.

In addition to its pharmacological potential, recent studies have also explored the synthetic routes for 3-chloro-N-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide. Optimized protocols have been developed to enhance yield and purity, addressing previous challenges in its large-scale production. These advancements are critical for facilitating further preclinical and clinical studies, ensuring a steady supply of the compound for research purposes.

Another noteworthy aspect of this compound is its pharmacokinetic profile. Early-stage in vivo studies have demonstrated favorable absorption and distribution properties, with minimal off-target effects. These findings underscore its potential as a lead compound in the development of novel therapeutics for conditions such as inflammatory diseases and certain types of cancer. However, further toxicological and efficacy studies are warranted to fully assess its clinical viability.

In conclusion, 3-chloro-N-2-hydroxy-2-(thiophen-2-yl)ethylbenzamide represents a promising candidate in the realm of chemical biology and drug discovery. Its unique structural attributes, combined with its demonstrated biological activity, make it a valuable subject for ongoing research. Future studies should focus on expanding the understanding of its mechanism of action, optimizing its therapeutic index, and exploring its potential in combination therapies. The continued investigation of this compound holds significant promise for advancing the field of medicinal chemistry.